Onetine

• Molecular Formula: C19H29NO8
• Molecular Weight: 399.4 g/mol
• InChI: InChI=1S/C19H29NO8/c1-11-9-19(26,12(2)21)17(24)28-14-6-8-20(4)7-5-13(15(14)22)10-27-16(23)18(11,3)25/h5,11-12,14,21,25-26H,6-10H2,1-4H3/b13-5-/t11-,12-,14-,18-,19+/m1/s1
• InChIKey: OCDRLZFZBHZTKQ-NMUBGGKPSA-N

Onetine (CAS 41451-67-6) Procurement Guide: A Pyrrolizidine Alkaloid for Anti-Inflammatory and Cytotoxicity Research

Onetine (CAS 41451-67-6) is a pyrrolizidine alkaloid (PA) of the otonecine type, isolated from Senecio and Jacobaea species. Its molecular formula is C₁₉H₂₉NO₈ [1]. The compound is characterized by a macrocyclic otonecine ester structure and a 1,2-unsaturated necine base, a feature essential for metabolic activation and biological activity [2]. Onetine is studied for its potential anti-inflammatory and cytotoxic properties, making it relevant for inflammation and cancer research.

1

Natural product alkaloid probe Isolated from Senecio/Jacobaea species; otonecine-type PA

2

Metabolic activation research fit 1,2-unsaturated necine base supports CYP450 bioactivation studies

3

Cell-model endpoint review Suitable for inflammatory signaling and cell-viability assays

• [1] ChEBI. CHEBI:136473 - Onetine. European Bioinformatics Institute. View Source
• [2] Xiong F, et al. Protein cross-linking in primary cultured mouse hepatocytes by dehydropyrrolizidine alkaloids: Structure-toxicity relationship. Toxicon. 2020;186:4-11. doi:10.1016/j.toxicon.2020.07.015. View Source

Why Substituting Onetine with Other Pyrrolizidine Alkaloids is Not Advisable

While Onetine shares the core pyrrolizidine skeleton with many other alkaloids, its specific structural features—including the otonecine base and a unique pattern of hydroxyl and methyl substitutions—directly influence its bioactivity and metabolic fate. Studies show that the potency of pyrrolizidine alkaloids varies significantly with their structure, affecting both their toxicity and therapeutic potential [1]. The metabolic activation pathway of otonecine-type PAs like Onetine differs from that of retronecine-type PAs, leading to distinct pharmacokinetic and toxicity profiles [2]. Therefore, substituting Onetine with a cheaper, more common PA like senecionine or retrorsine could lead to non-reproducible or misleading results in experimental models.

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Otonecine vs. retronecine necine base may alter metabolic activation pathway and adduct formation.

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Hydroxyl/methyl substitution pattern can shift cytotoxicity and target engagement profile.

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Class-specific toxicity and potency profiles may not transfer to other PAs like senecionine or retrorsine.

• [1] Ruan J, Yang M, Fu P, Ye Y, Lin G. Metabolic Activation of Pyrrolizidine Alkaloids: Insights into the Structural and Enzymatic Basis. Chem Res Toxicol. 2014;27(6):1030-9. doi:10.1021/tx500071q. View Source
• [2] Xiong F, et al. Protein cross-linking in primary cultured mouse hepatocytes by dehydropyrrolizidine alkaloids: Structure-toxicity relationship. Toxicon. 2020;186:4-11. doi:10.1016/j.toxicon.2020.07.015. View Source

Quantitative Evidence for Onetine Differentiation in Research Applications

Onetine Cytotoxicity Compared to Senecionine and Retrorsine

Onetine demonstrates significant cytotoxicity against human cancer cell lines, with IC₅₀ values of 1.5 µM (KB), 2.0 µM (A549), and 1.8 µM (IGROV1) . This is in contrast to the widely studied PA senecionine, which was found to be non-toxic in similar cell-based assays at the tested concentrations, highlighting a key difference in potency [1]. Retrorsine, another common PA, shows lower toxicity compared to other otonecine-type PAs like senkirkine [1].

Cytotoxicity IC₅₀

Cross-study comparable

1.5 – 2.0 µM

Supports cell-model cytotoxicity endpoint review

Senecionine showed no toxicity in comparable assays; retrorsine lower potency. KB, A549, IGROV1 cell lines.

Evidence Dimension	Cytotoxicity (IC₅₀)
Target Compound Data	1.5 - 2.0 µM
Comparator Or Baseline	Senecionine: not toxic at tested concentrations; Retrorsine: lower toxicity compared to other PAs
Quantified Difference	Onetine exhibits cytotoxicity at low micromolar concentrations, whereas senecionine showed no toxicity in the same assay system.
Conditions	Human tumor cell lines (KB, A549, IGROV1) and insect cell lines.

Why This Matters

For researchers studying PA-induced apoptosis or anti-cancer effects, Onetine offers a potent, quantified cytotoxic profile distinct from non-toxic or less toxic PAs, enabling more sensitive and reproducible assays.

• [1] Domínguez C, et al. Diversification of Pyrrolizidine Alkaloids as Plant Defence Compounds and Their Effect on Spodoptera exigua Cell Lines. 2015. View Source

Metabolic Activation and Toxicity Profile of Onetine vs. Retronecine-type PAs

The hepatotoxic potential of PAs is linked to their metabolic activation to form pyrrole-protein adducts (PPAs). A structure-toxicity study in primary cultured mouse hepatocytes showed that otonecine-type PAs (OTO-PAs), like Onetine, and retronecine-type PAs (RET-PAs) were generally more toxic and generated higher amounts of PPAs than their corresponding N-oxides [1]. The study confirmed that PA-induced toxicity was directly correlated with the amount of PA-generated PPAs, providing a quantitative, mechanistic basis for differentiating toxicity among PA sub-classes.

PPA formation

Class-level inference

OTO-PAs higher toxicity vs. RET N-oxides

Supports hepatotoxicity pathway comparison

Primary mouse hepatocytes; PPA adducts correlate with toxicity.

Evidence Dimension	Toxicity (Pyrrole-Protein Adduct Formation)
Target Compound Data	Higher toxicity and PPA generation (OTO-PA class characteristic).
Comparator Or Baseline	RET N-oxide-PAs: lower toxicity and PPA generation.
Quantified Difference	OTO-PAs and RET-PAs are generally more toxic than RET N-oxide-PAs in primary mouse hepatocytes.
Conditions	Primary cultured mouse hepatocytes.

Why This Matters

This class-level distinction is critical for toxicology studies and drug development. Using Onetine (an OTO-PA) versus an N-oxide will yield different in vitro toxicity profiles, allowing researchers to study the impact of the necine base on metabolic activation and adduct formation.

• [1] Xiong F, et al. Protein cross-linking in primary cultured mouse hepatocytes by dehydropyrrolizidine alkaloids: Structure-toxicity relationship. Toxicon. 2020;186:4-11. doi:10.1016/j.toxicon.2020.07.015. View Source

Predicted COX-2 Binding Affinity: Onetine vs. Doronine Derivatives

In a molecular docking study evaluating doronine derivatives as potential COX-2 inhibitors, Onetine was included as a comparator. The pharmacophore model fit value for Onetine against human COX-2 was 1.411, while its predicted fit value in a different conformation was 1.406 [1]. This data provides a quantitative benchmark for Onetine's potential as an anti-inflammatory lead compound within the class of PAs.

COX-2 docking

Head-to-head

Fit value 1.411

Supports COX-2 target engagement modeling

Molecular docking vs. doronine derivatives; pharmacophore model.

Evidence Dimension	COX-2 Binding Affinity (Predicted Fit Value)
Target Compound Data	Fit value: 1.411 / 1.406
Comparator Or Baseline	Doronine and other derivatives
Quantified Difference	Onetine's fit value is within the range of other doronine derivatives evaluated in the same study.
Conditions	Molecular docking and structure-based pharmacophore model for human COX-2.

Why This Matters

This computational evidence provides a structure-based rationale for selecting Onetine over other, untested PAs for in vitro anti-inflammatory assays. It validates Onetine as a reasonable starting point for exploring PA-based COX-2 inhibition.

• [1] Hussain S, Guruvayoorappan C, Komal KP, Ennaganti S. Molecular docking analysis of doronine derivatives with human COX-2. Bioinformation. 2020;16(6):483-492. View Source

Otonecine vs. Retronecine Core: Distinct Toxicity and Biological Activity

Onetine belongs to the otonecine-type (OTO-PA) subclass of pyrrolizidine alkaloids, distinguished by its unique otonecine necine base. This structural class is associated with significant hepatotoxicity, as OTO-PAs are known to be metabolically activated by CYP450 enzymes to generate reactive pyrroles [1]. In contrast, retronecine-type PAs (RET-PAs), like senecionine and retrorsine, have a different necine base and are known for their distinct toxicity and metabolism profiles [2].

Necine base identity

Class-level inference

Otonecine-type PA

Supports necine-base structure-activity interpretation

CYP450 bioactivation; distinct from retronecine-type metabolic pathway.

Evidence Dimension	Necine Base Type and Toxicity
Target Compound Data	Otonecine-type (OTO-PA): significant hepatotoxicity.
Comparator Or Baseline	Retronecine-type (RET-PA): also hepatotoxic but with different metabolic pathways and potencies.
Quantified Difference	OTO-PAs and RET-PAs share a 1,2-unsaturated bond and are generally more toxic than their saturated counterparts or N-oxides.
Conditions	Based on structural classification and known metabolic pathways.

Why This Matters

For researchers studying structure-activity relationships or metabolic activation of PAs, selecting an OTO-PA like Onetine allows for investigation of a specific necine base that is less common than the retronecine-type, enabling more nuanced mechanistic studies.

• [1] Xiong F, et al. Protein cross-linking in primary cultured mouse hepatocytes by dehydropyrrolizidine alkaloids: Structure-toxicity relationship. Toxicon. 2020;186:4-11. doi:10.1016/j.toxicon.2020.07.015. View Source
• [2] Ruan J, Yang M, Fu P, Ye Y, Lin G. Metabolic Activation of Pyrrolizidine Alkaloids: Insights into the Structural and Enzymatic Basis. Chem Res Toxicol. 2014;27(6):1030-9. doi:10.1021/tx500071q. View Source

Recommended Research Scenarios for Onetine (CAS 41451-67-6)

Cytotoxicity Screening Against Cancer Cell Lines

Use Onetine as a reference otonecine-type PA in in vitro cytotoxicity assays. Its documented IC₅₀ values (1.5-2.0 µM) against KB, A549, and IGROV1 cells provide a quantitative benchmark for comparing the potency of novel PA derivatives or plant extracts . This avoids the confounding factor of a non-toxic comparator like senecionine, ensuring a sensitive and responsive assay system [1].

Comparative PA Metabolism and Toxicity Studies

Employ Onetine as a model OTO-PA in studies designed to elucidate the differences in metabolic activation, pyrrole-protein adduct formation, and hepatotoxicity between otonecine-type and retronecine-type PAs. This is directly supported by structure-toxicity relationship data showing that OTO-PAs and RET-PAs induce higher toxicity and PPA formation than N-oxides [2].

In Silico Drug Discovery for COX-2 Inhibition

Utilize Onetine as a molecular scaffold or lead compound for computational studies targeting COX-2. Existing docking and pharmacophore data provide a validated starting point for virtual screening and structure-based optimization of new anti-inflammatory candidates derived from the PA chemotype [3].

Analytical Reference Standard for Natural Product Research

Use Onetine as a high-purity analytical standard for the identification and quantification of PAs in plant extracts, particularly those from Senecio and Jacobaea species. Its well-defined structure, confirmed by HRESIMS and NMR, makes it a reliable marker for chemotaxonomic and quality control studies [4].

Application

Selection Property

Validation Focus

Cancer cell-model cytotoxicity studies

Cell-model endpoint review

Assay response benchmarking with known PA comparators

Metabolic activation pathway comparison

Otonecine-type PA probe

Pyrrole-protein adduct formation vs. N-oxide controls

COX-2 inhibitor virtual screening

Docking-predicted fit profile

Structure-based pharmacophore optimization

Natural product PA identification

Authenticated necine-base marker

Chromatographic and spectroscopic confirmation

• [1] Domínguez C, et al. Diversification of Pyrrolizidine Alkaloids as Plant Defence Compounds and Their Effect on Spodoptera exigua Cell Lines. 2015. View Source
• [2] Xiong F, et al. Protein cross-linking in primary cultured mouse hepatocytes by dehydropyrrolizidine alkaloids: Structure-toxicity relationship. Toxicon. 2020;186:4-11. doi:10.1016/j.toxicon.2020.07.015. View Source
• [3] Hussain S, Guruvayoorappan C, Komal KP, Ennaganti S. Molecular docking analysis of doronine derivatives with human COX-2. Bioinformation. 2020;16(6):483-492. View Source
• [4] Jumai A, et al. Pyrrolizidine alkaloids from Jacobaea vulgaris Gaertn and theoretical studies on intramolecular interactions. Nat Prod Res. 2024. doi:10.1080/14786419.2023.2163456. View Source